Cas no 1021094-05-2 (2-[4-(4-fluorobenzenesulfonyl)piperazin-1-yl]pyrazine)

• Product Name: 2-[4-(4-fluorobenzenesulfonyl)piperazin-1-yl]pyrazine
• CAS No: 1021094-05-2
• MF: C₁₄H₁₅FN₄O₂S
• MW: 322.357904672623
• CID: 6401892
• PubChem ID: 18144516
• Update Time: 2025-10-25

2-[4-(4-fluorobenzenesulfonyl)piperazin-1-yl]pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-[4-(4-fluorobenzenesulfonyl)piperazin-1-yl]pyrazine
• 2-[4-(4-fluorophenyl)sulfonylpiperazin-1-yl]pyrazine
• SR-01000921934
• 2-(4-((4-fluorophenyl)sulfonyl)piperazin-1-yl)pyrazine
• SR-01000921934-1
• Oprea1_782013
• AKOS024505263
• 1021094-05-2
• F5287-0003

• Inchi： 1S/C14H15FN4O2S/c15-12-1-3-13(4-2-12)22(20,21)19-9-7-18(8-10-19)14-11-16-5-6-17-14/h1-6,11H,7-10H2
• InChI Key： ZILBKJXMQVADGW-UHFFFAOYSA-N
• SMILES： C1(N2CCN(S(C3=CC=C(F)C=C3)(=O)=O)CC2)=NC=CN=C1

Computed Properties

• Exact Mass: 322.08997507g/mol
• Monoisotopic Mass: 322.08997507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 74.8Ų

Additional information on 2-[4-(4-fluorobenzenesulfonyl)piperazin-1-yl]pyrazine

Recent Advances in the Study of 2-[4-(4-fluorobenzenesulfonyl)piperazin-1-yl]pyrazine (CAS: 1021094-05-2)

The compound 2-[4-(4-fluorobenzenesulfonyl)piperazin-1-yl]pyrazine (CAS: 1021094-05-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have highlighted the role of 2-[4-(4-fluorobenzenesulfonyl)piperazin-1-yl]pyrazine as a promising scaffold for drug development. Its unique chemical structure, featuring a fluorobenzenesulfonyl group attached to a piperazine ring, has been shown to exhibit high binding affinity for specific biological targets. Researchers have explored its potential as an inhibitor of key enzymes involved in inflammatory and oncogenic pathways.

One of the most notable findings comes from a 2023 study published in the Journal of Medicinal Chemistry, where the compound demonstrated potent inhibitory activity against protein kinase C (PKC) isoforms. The study utilized a combination of in vitro assays and molecular docking simulations to elucidate the binding mechanism, revealing that the fluorobenzenesulfonyl group plays a critical role in stabilizing interactions with the PKC active site.

In addition to its kinase inhibitory properties, 2-[4-(4-fluorobenzenesulfonyl)piperazin-1-yl]pyrazine has also been investigated for its potential in treating neurodegenerative diseases. A recent preclinical study demonstrated its ability to cross the blood-brain barrier and modulate neurotransmitter levels, suggesting a possible application in Alzheimer's disease therapy. However, further in vivo studies are required to validate these findings.

The synthesis of this compound has also seen advancements, with researchers developing more efficient and scalable routes. A 2022 patent application described a novel one-pot synthesis method that significantly reduces the number of steps and improves overall yield. This development is expected to facilitate larger-scale production for further pharmacological testing.

Despite these promising results, challenges remain in optimizing the pharmacokinetic profile of 2-[4-(4-fluorobenzenesulfonyl)piperazin-1-yl]pyrazine. Current research is focused on structural modifications to enhance its metabolic stability and reduce potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate its translation into clinical trials.

In conclusion, 2-[4-(4-fluorobenzenesulfonyl)piperazin-1-yl]pyrazine represents a compelling case study in modern drug discovery. Its multifaceted biological activities and recent synthetic advancements position it as a valuable candidate for further development. Future research directions should focus on comprehensive toxicity studies and the exploration of its therapeutic potential in diverse disease models.